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Compound of Interest

Compound Name: Tungsten hydroxide

Cat. No.: B1649897 Get Quote

An In-depth Technical Guide to Tungsten Hydroxide

For researchers, scientists, and drug development professionals, understanding the

fundamental properties and interactions of novel compounds is paramount. This guide provides

a comprehensive overview of tungsten hydroxide, detailing its chemical identity, structural

characteristics, and relevant biological interactions, with a focus on its potential implications in

biomedical research.

Chemical and Physical Properties
Tungsten hydroxide is an inorganic compound whose precise structure can be complex and

is often found in hydrated forms of tungsten oxides.

Table 1: Chemical Identifiers and Properties of Tungsten Hydroxide
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Property Value Reference

CAS Number 107477-35-0 [1][2][3][4]

Molecular Formula
H₄O₄W (often represented as

W(OH)₄)
[1][2][3]

IUPAC Name tungsten;tetrahydroxide [1][3]

Molecular Weight 251.9 g/mol [1][2]

Synonyms Tungsten tetrahydroxide [3]

Tungsten hydroxide exhibits significant structural diversity, often existing in various

crystallographic phases and coordination environments. The tungsten center typically adopts a

six-fold octahedral coordination, forming WO₆ octahedra as the primary structural units.[1] In

hydrated forms like orthorhombic WO₃·H₂O (tungstite), the tungsten-oxygen bond lengths can

range from 1.68 to 2.18 Å, indicating a degree of octahedral distortion.[1] Another common

form is a defect pyrochlore structure with the general formula ☐₂W₂O₆·H₂O, where ☐

represents vacant sites.[1]

Synthesis and Experimental Protocols
The synthesis of tungsten hydroxide and related tungsten oxides can be achieved through

various methods. A common laboratory-scale synthesis involves the precipitation from a

tungstate solution.

Experimental Protocol: Precipitation of Tungsten
Trioxide Hydrate
This protocol describes the synthesis of tungsten trioxide hydrate (WO₃·H₂O), a closely related

compound, via acid precipitation from an ammonium paratungstate solution.

Materials:

Ammonium paratungstate ((NH₄)₁₀[H₂W₁₂O₄₂]·4H₂O)

Concentrated Hydrochloric Acid (HCl)
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Deionized Water

Procedure:

Prepare a precursor solution by dissolving ammonium paratungstate in concentrated

aqueous hydrochloric acid.

Rapidly add the precursor solution to a beaker of deionized water under vigorous stirring.

A yellow-white precipitate of tungsten trioxide hydrate (WO₃·H₂O) will form.

The precipitate can be collected by filtration and washed with deionized water to remove

residual acid and ammonium salts.

The resulting powder can be dried under vacuum at room temperature.

Annealing the powder at 200°C can yield cubic phase WO₃, while annealing at 400°C

produces a mixture of monoclinic and orthorhombic phases.[5]
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Caption: Workflow for the synthesis of tungsten trioxide hydrate.
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Biological Interactions and Signaling Pathways
Tungsten compounds, particularly in the form of tungstate (the soluble form often encountered

in biological systems), have been shown to interact with and disrupt key cellular signaling

pathways. This is primarily due to the ability of tungstate to polymerize with phosphate,

potentially interfering with phosphorylation and dephosphorylation reactions that are central to

cellular regulation.[6]

A study investigating the effects of tungsten on various cell lines revealed complex, cell-type-

dependent responses.[6] The study explored the impact on energy metabolism (ATP levels),

enzyme activity (protein tyrosine kinases), and second messenger systems (cyclic AMP).

Table 2: Effects of Tungsten (as Sodium Tungstate) on Biochemical Parameters in Different

Cell Lines
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Cell Line Parameter
Observatio
n

Concentrati
on

Exposure
Time

Reference

Clone-9 (Rat

noncancerou

s hepatocyte)

cytPTK

activity

Significant

decrease
≥ 18 mg/l 4 h [6]

cAMP levels

Significant

increase

(>60%)

≥ 100 mg/l 24 h [6]

H4IIE (Rat

cancerous

hepatocyte)

cytPTK

activity
No effect - 4 h [6]

cAMP levels
Significant

increase
100 mg/l 24 h [6]

HepG2

(Human

cancerous

hepatocyte)

cytPTK

activity

Significant

increase

(70%)

≥ 2 mg/l 4 h [6]

cAMP levels

Significant

increase (8-

20%)

1-100 mg/l 24 h [6]

All cell lines ATP levels

Not

significantly

affected

1-1000 mg/l 24 h [6]

The differential effects on cytosolic protein tyrosine kinase (cytPTK) and cyclic adenosine

monophosphate (cAMP) across normal and cancerous cell lines highlight the complexity of

tungsten's biological activity and suggest that its effects must be carefully interpreted within the

context of the specific cellular model.[6]
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Caption: Tungstate's interference with phosphate-dependent pathways.

Applications in Drug Development and Research
The unique properties of tungsten and its compounds have led to their investigation in various

health-related applications. Research has been conducted into the anti-tumor, anti-viral, and

anti-bacterial properties of certain tungsten compounds.[7] Furthermore, tungsten-based

nanomaterials are being explored for biomedical applications such as cancer therapy and drug

delivery, leveraging their biocompatibility and near-infrared absorption capabilities.[8] The

observed effects on cellular signaling pathways, while complex, open avenues for further

research into the therapeutic potential of tungsten compounds, particularly in oncology and

metabolic diseases.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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